Cas no 1211645-13-4 (N-methyl-2-2-(2-phenylacetamido)-1,3-thiazol-4-ylacetamide)

• Product Name: N-methyl-2-2-(2-phenylacetamido)-1,3-thiazol-4-ylacetamide
• CAS No: 1211645-13-4
• MF: C₁₄H₁₅N₃O₂S
• MW: 289.352801561356
• CID: 6375097
• PubChem ID: 45509209
• Update Time: 2025-05-21

N-methyl-2-2-(2-phenylacetamido)-1,3-thiazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-2-(2-phenylacetamido)-1,3-thiazol-4-ylacetamide
• 4-Thiazoleacetamide, N-methyl-2-[(2-phenylacetyl)amino]-
• F2202-2787
• 1211645-13-4
• N-[4-[2-(methylamino)-2-oxoethyl]-1,3-thiazol-2-yl]-2-phenylacetamide
• N-methyl-2-[2-(2-phenylacetamido)-1,3-thiazol-4-yl]acetamide
• AKOS024628465
• N-methyl-2-(2-(2-phenylacetamido)thiazol-4-yl)acetamide

• Inchi： 1S/C14H15N3O2S/c1-15-12(18)8-11-9-20-14(16-11)17-13(19)7-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,15,18)(H,16,17,19)
• InChI Key： VJEVRDUSHWHYSH-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC)=O)N=C1NC(CC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 289.088
• Monoisotopic Mass: 289.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.3A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• pka: 8.88±0.50(Predicted)

Additional information on N-methyl-2-2-(2-phenylacetamido)-1,3-thiazol-4-ylacetamide

Introduction to N-methyl-2-2-(2-phenylacetamido)-1,3-thiazol-4-ylacetamide (CAS No. 1211645-13-4)

N-methyl-2-2-(2-phenylacetamido)-1,3-thiazol-4-ylacetamide, a compound with the chemical identifier CAS No. 1211645-13-4, is a sophisticated molecule that has garnered significant attention in the field of pharmaceutical research. This compound belongs to the thiazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The structural framework of N-methyl-2-2-(2-phenylacetamido)-1,3-thiazol-4-ylacetamide incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a thiazole ring, which is characterized by a sulfur atom bonded to two adjacent carbon atoms in a five-membered ring, is central to its reactivity and functionality. Additionally, the molecule features an amide group and a phenylacetyl moiety, which are known to enhance its binding affinity and metabolic stability.

Recent advancements in medicinal chemistry have highlighted the importance of thiazole derivatives in the development of novel therapeutic agents. Studies have demonstrated that compounds containing the thiazole scaffold exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in N-methyl-2-2-(2-phenylacetamido)-1,3-thiazol-4-ylacetamide suggests potential applications in these areas, making it a promising candidate for further investigation.

In the realm of drug discovery, the synthesis and characterization of such complex molecules require meticulous attention to detail. The synthesis of N-methyl-2-2-(2-phenylacetamido)-1,3-thiazol-4-ylacetamide involves multi-step organic reactions that necessitate precise control over reaction conditions and reagent selection. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), are employed to confirm the structural integrity of the compound.

The pharmacological evaluation of N-methyl-2-2-(2-phenylacetamido)-1,3-thiazol-4-ylacetamide has been conducted using both in vitro and in vivo models. In vitro studies have revealed promising interactions with various biological targets, suggesting potential therapeutic efficacy. For instance, preliminary data indicate that this compound may inhibit the activity of certain enzymes involved in inflammatory pathways, thereby demonstrating anti-inflammatory properties. Additionally, its ability to modulate cell signaling pathways has been explored, highlighting its potential as an anticancer agent.

One of the most intriguing aspects of N-methyl-2-2-(2-phenylacetamido)-1,3-thiazol-4-ylacetamide is its interaction with biological macromolecules. Research has shown that this compound can bind to specific proteins and enzymes, altering their activity in a manner that may lead to therapeutic benefits. The phenylacetyl moiety plays a crucial role in these interactions by providing a hydrophobic surface that facilitates binding to target proteins. Furthermore, the amide group contributes to hydrogen bonding capabilities, enhancing the compound's affinity for its biological targets.

The development of novel drug candidates often involves optimizing synthetic routes to improve yield and purity while minimizing side reactions. In the case of N-methyl-2-2-(2-phenylacetamido)-1,3-thiazol-4-y acetamide, researchers have focused on developing efficient synthetic strategies that allow for scalable production. These efforts have led to significant advancements in synthetic methodologies, enabling the production of high-purity samples suitable for preclinical studies.

Preclinical studies are essential for evaluating the safety and efficacy of new drug candidates before they enter clinical trials. The pharmacokinetic profile of N-methyl -2 - 2 -( 2 - phen y l acet am ido ) - 1 , 3 - thia z ol - 4 - y l acet am ide has been thoroughly investigated using animal models. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound has demonstrated favorable pharmacokinetic characteristics, including reasonable bioavailability and moderate metabolic clearance rates.

The potential therapeutic applications of N-methyl - 2 - 2 -( 2 - phen y l acet am ido ) - 1 , 3 - thia z ol - 4 - y l acet am ide are vast and span multiple disease areas. Given its anti-inflammatory properties, it holds promise as a treatment for chronic inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to modulate cell signaling pathways makes it a candidate for oncology applications.

In conclusion, N-methyl - 2 - 2 -( 2 - phen y l acet am ido ) - 1 , 3 - thia z ol - 4 - y l acet am ide (CAS No. 1211645134) is a structurally complex molecule with significant potential in pharmaceutical research. Its unique chemical properties and biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research efforts continue to explore its full therapeutic potential across various disease indications.